molecular formula C17H17N3OS B4893566 N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide

N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide

Cat. No. B4893566
M. Wt: 311.4 g/mol
InChI Key: KMWPAOLOAJPLPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide, also known as BBTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BBTA is a heterocyclic compound that contains a benzothiadiazole ring, which has been found to possess unique properties that make it useful in different areas of research. In

Scientific Research Applications

N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has been found to have potential applications in various fields of research, including organic electronics, optoelectronics, and photovoltaics. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has been used as an electron-transporting material in organic light-emitting diodes (OLEDs) due to its high electron mobility and good thermal stability. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has also been used as a building block in the synthesis of new organic semiconductors, which have potential applications in the field of organic electronics.

Mechanism of Action

The mechanism of action of N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide is not fully understood, but studies have shown that it interacts with specific proteins and enzymes in the body. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has been found to inhibit the activity of several enzymes, including carbonic anhydrase, which plays a crucial role in regulating the pH of the body fluids. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has also been found to interact with certain receptors in the brain, which may explain its potential use as a therapeutic agent.
Biochemical and Physiological Effects
N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has been found to have several biochemical and physiological effects. Studies have shown that N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has anti-inflammatory and antioxidant properties, which may make it useful in the treatment of certain diseases. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide has also been found to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide is its simple synthesis method, which makes it easy to produce in large quantities. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide is also stable under ambient conditions, which makes it easy to handle in lab experiments. However, one of the limitations of N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide is its low solubility in common organic solvents, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide. One area of research is the development of new organic semiconductors using N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide as a building block. Another area of research is the investigation of N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide's potential as a therapeutic agent for the treatment of neurodegenerative diseases. Additionally, more research is needed to understand the mechanism of action of N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide and its interactions with specific proteins and enzymes in the body.
Conclusion
In conclusion, N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide is a heterocyclic compound that has potential applications in various fields of research. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide can be synthesized using a simple one-pot reaction, and it has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide's low solubility in common organic solvents may limit its use in certain experiments, but its simple synthesis method and stability under ambient conditions make it easy to handle in lab experiments. There are several future directions for research on N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide, including the development of new organic semiconductors and the investigation of its potential as a therapeutic agent for neurodegenerative diseases.

Synthesis Methods

N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide can be synthesized using a simple one-pot reaction, which involves the condensation of 4-tert-butylbenzoyl chloride with 2-aminobenzothiazole in the presence of a base. The reaction yields N-2,1,3-benzothiadiazol-4-yl-4-tert-butylbenzamide as a yellow solid with a high yield and purity.

properties

IUPAC Name

N-(2,1,3-benzothiadiazol-4-yl)-4-tert-butylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N3OS/c1-17(2,3)12-9-7-11(8-10-12)16(21)18-13-5-4-6-14-15(13)20-22-19-14/h4-10H,1-3H3,(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMWPAOLOAJPLPU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC3=NSN=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,1,3-benzothiadiazol-4-yl)-4-tert-butylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.